Cas no 162901-87-3 (a-D-Glucopyranoside,1-O-acetyl-6-O-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propenyl]-3-O-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propenyl]-b-D-fructofuranosyl, 2,4,6-triacetate(9CI))

a-D-Glucopyranoside,1-O-acetyl-6-O-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propenyl]-3-O-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propenyl]-b-D-fructofuranosyl, 2,4,6-triacetate(9CI) structure
162901-87-3 structure
Product Name:a-D-Glucopyranoside,1-O-acetyl-6-O-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propenyl]-3-O-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propenyl]-b-D-fructofuranosyl, 2,4,6-triacetate(9CI)
CAS No:162901-87-3
MF:C41H48O22
MW:892.813g/molg/mol
CID:198344
PubChem ID:86278272
Update Time:2024-03-01

a-D-Glucopyranoside,1-O-acetyl-6-O-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propenyl]-3-O-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propenyl]-b-D-fructofuranosyl, 2,4,6-triacetate(9CI) Chemical and Physical Properties

Names and Identifiers

    • a-D-Glucopyranoside,1-O-acetyl-6-O-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propenyl]-3-O-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propenyl]-b-D-fructofuranosyl, 2,4,6-triacetate(9CI)
    • a-D-Glucopyranoside,1-O-acetyl-6-O-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propenyl]-3-O-[(2E)-3-(4-hydroxy-3-methoxy
    • a-D-Glucopyranoside,1-O-acetyl-6-O-[3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propenyl]-3-O-[3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propenyl]-b-D-fructofuranosyl,2,4,6-triacetate, (E,E)-
    • Tenuifoliside E
    • 34Y8UFX0SB
    • alpha-D-Glucopyranoside, 1-O-acetyl-6-O-(3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propenyl)-3-O-(3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propenyl)-beta-D-fructofuranosyl, 2,4,6-triacetate, (E,E)-
    • alpha-D-Glucopyranoside, 1-O-acetyl-6-O-((2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propenyl)-3-O-((2E)-3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propenyl)-beta-D-fructofuranosyl, 2,4,6-triacetate
    • Q27256400
    • CID 86278272
    • UNII-34Y8UFX0SB
    • .ALPHA.-D-GLUCOPYRANOSIDE, 1-O-ACETYL-6-O-((2E)-3-(4-HYDROXY-3,5-DIMETHOXYPHENYL)-1-OXO-2-PROPENYL)-3-O-((2E)-3-(4-HYDROXY-3-METHOXYPHENYL)-1-OXO-2-PROPENYL)-.BETA.-D-FRUCTOFURANOSYL, 2,4,6-TRIACETATE
    • 162901-87-3
    • .ALPHA.-D-GLUCOPYRANOSIDE, 1-O-ACETYL-6-O-(3-(4-HYDROXY-3,5-DIMETHOXYPHENYL)-1-OXO-2-PROPENYL)-3-O-(3-(4-HYDROXY-3-METHOXYPHENYL)-1-OXO-2-PROPENYL)-.BETA.-D-FRUCTOFURANOSYL, 2,4,6-TRIACETATE, (E,E)-
    • Inchi: 1S/C41H48O22/c1-20(42)55-18-31-37(58-22(3)44)36(51)38(59-23(4)45)40(60-31)63-41(19-57-21(2)43)39(61-33(48)13-9-24-8-11-26(46)27(14-24)52-5)35(50)30(62-41)17-56-32(47)12-10-25-15-28(53-6)34(49)29(16-25)54-7/h8-16,30-31,35-40,46,49-51H,17-19H2,1-7H3/b12-10+,13-9+/t30-,31-,35-,36+,37-,38-,39+,40-,41+/m1/s1
    • InChI Key: ZJJASXKWRABDMH-KEEUXCKKSA-N
    • SMILES: O1[C@H](COC(/C=C/C2C=C(C(=C(C=2)OC)O)OC)=O)[C@H]([C@@H]([C@]1(COC(C)=O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)O)OC(C)=O)OC(/C=C/C1C=CC(=C(C=1)OC)O)=O)O

Computed Properties

  • Exact Mass: 892.264
  • Monoisotopic Mass: 892.264
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 22
  • Heavy Atom Count: 63
  • Rotatable Bond Count: 24
  • Complexity: 1620
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 294

a-D-Glucopyranoside,1-O-acetyl-6-O-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propenyl]-3-O-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propenyl]-b-D-fructofuranosyl, 2,4,6-triacetate(9CI) Related Literature

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